(3R,4S)-4-fluoro-N-(heptan-2-yl)oxolan-3-amine
Overview
Description
“(3R,4S)-4-fluoro-N-(heptan-2-yl)oxolan-3-amine” is a chemical compound with the molecular formula C11H22FNO . It’s available for purchase from various chemical suppliers .
Physical and Chemical Properties The molecular weight of this compound is 203.3 . It has a boiling point of 261.7±40.0 °C and a density of 0.95±0.1 g/cm3 .
Scientific Research Applications
Synthesis and Characterization
- The synthesis and characterization of complex compounds, including those with specific stereochemistry like "(3R,4S)", are crucial in material science and catalysis. For instance, the study on lanthanide complexes with amine phenol ligands showcases advanced synthesis techniques and characterization methods, including X-ray crystallography and magnetic susceptibility measurements, to understand the properties of synthesized compounds (Liu et al., 1992).
Fluorescence and Luminescence Studies
- The investigation of amine-containing polymers and small molecules for their luminescent properties highlights the potential application of fluorinated amines in developing new materials with unique optical properties. Such studies are fundamental in creating advanced materials for sensing, imaging, and electronic devices (Zhang et al., 2017).
Chemical Reactivity and Catalysis
- Research on the reactivity of amines, particularly in the context of fluorocyclization, underscores the importance of fluorinated amines in organic synthesis. These reactions are crucial for constructing complex molecules with potential applications in pharmaceuticals and agrochemicals. The development of catalyst-free trifluoroethylation reactions of amines represents a significant advancement in the synthesis of fluorinated compounds, offering a practical approach to modifying biologically active molecules (Andrews et al., 2017).
Biochemical Applications
- While the direct biochemical applications of "(3R,4S)-4-fluoro-N-(heptan-2-yl)oxolan-3-amine" are not highlighted in the accessed papers, research into the fluorescence histochemistry of biogenic amines suggests potential avenues for employing fluorinated amines in bioanalytical chemistry. Such compounds could be instrumental in developing new diagnostic tools and analytical methods for detecting and quantifying biological molecules (Axelsson et al., 1972).
properties
IUPAC Name |
(3R,4S)-4-fluoro-N-heptan-2-yloxolan-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22FNO/c1-3-4-5-6-9(2)13-11-8-14-7-10(11)12/h9-11,13H,3-8H2,1-2H3/t9?,10-,11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPFCUZSDLLHAFP-FHZGLPGMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C)NC1COCC1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC(C)N[C@@H]1COC[C@H]1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22FNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(Cyclobutylamino)methyl]cyclobutan-1-ol](/img/structure/B1531711.png)
